Cas no 111462-11-4 (Benzaldehyde, 4,4'-[1,4-butanediylbis(butylimino)]bis-)

Benzaldehyde, 4,4'-[1,4-butanediylbis(butylimino)]bis- structure
111462-11-4 structure
Product Name:Benzaldehyde, 4,4'-[1,4-butanediylbis(butylimino)]bis-
CAS No:111462-11-4
MF:C26H36N2O2
MW:408.576247215271
CID:1198599
PubChem ID:57025969
Update Time:2025-04-20

Benzaldehyde, 4,4'-[1,4-butanediylbis(butylimino)]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4,4'-[1,4-butanediylbis(butylimino)]bis-
    • 4-[butyl-[4-(N-butyl-4-formylanilino)butyl]amino]benzaldehyde
    • 111462-11-4
    • SCHEMBL10612062
    • DTXSID60720095
    • 4,4'-[Butane-1,4-diylbis(butylazanediyl)]dibenzaldehyde
    • Inchi: 1S/C26H36N2O2/c1-3-5-17-27(25-13-9-23(21-29)10-14-25)19-7-8-20-28(18-6-4-2)26-15-11-24(22-30)12-16-26/h9-16,21-22H,3-8,17-20H2,1-2H3
    • InChI Key: ZCXIPTLNIGSVFO-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC(=CC=1)N(CCCC)CCCCN(C1C=CC(C=O)=CC=1)CCCC

Computed Properties

  • Exact Mass: 408.27788
  • Monoisotopic Mass: 408.277678395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 15
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.62

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